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Compound of Interest

Compound Name: Methyl 4-chloro-6-methylnicotinate

Cat. No.: B1357888 Get Quote

An In-depth Technical Guide to Methyl 4-chloro-
6-methylnicotinate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, structure,

and synthesis of Methyl 4-chloro-6-methylnicotinate. Due to the limited publicly available

data on this specific compound, information on closely related analogs is included to provide a

broader context for its potential applications and characteristics.

Chemical Properties and Structure
Methyl 4-chloro-6-methylnicotinate is a halogenated pyridine derivative. Its fundamental

chemical and physical properties are summarized below.
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Property Value Reference(s)

Molecular Formula C₈H₈ClNO₂ [1][2][3]

Molecular Weight 185.61 g/mol [1][2]

CAS Number 886372-05-0 [1][2][4]

Appearance White solid [4]

Purity ≥ 95% [1]

Storage Conditions

Store long-term in a cool, dry

place.[1] For extended stability,

store under an inert

atmosphere at 2-8°C.

[2]

Structural Information:

Identifier Value Reference(s)

IUPAC Name
Methyl 4-chloro-6-

methylnicotinate

SMILES O=C(OC)C1=CN=C(C)C=C1Cl [2]

Synthesis of Methyl 4-chloro-6-methylnicotinate
A common synthetic route to Methyl 4-chloro-6-methylnicotinate involves the chlorination

and subsequent esterification of a hydroxylated precursor.

Experimental Protocol: Synthesis from 4-Hydroxy-6-
methylnicotinic Acid
This protocol details the synthesis of Methyl 4-chloro-6-methylnicotinate from 4-hydroxy-6-

methylnicotinic acid with a reported yield of 91%.[4]

Materials:
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4-hydroxy-6-methylnicotinic acid

Phosphorus oxychloride (POCl₃)

Anhydrous methanol

Ethyl acetate

Brine (saturated aqueous sodium chloride solution)

Anhydrous magnesium sulfate (MgSO₄)

Silica gel for column chromatography

Petroleum ether

Procedure:

Chlorination: A solution of 3.26 g (19 mmol) of 4-hydroxy-6-methylnicotinic acid in

phosphorus oxychloride is heated at reflux for 2 hours.[4]

Work-up (Chlorination): After cooling, the excess phosphorus oxychloride is removed by

distillation. The residue is cooled in an ice bath.[4]

Esterification: 30 mL of anhydrous methanol is added to the residue, and the mixture is

stirred overnight at room temperature.[4]

Work-up (Esterification): The solvent is distilled off, and the residue is diluted with water. The

aqueous layer is extracted with ethyl acetate.[4]

Purification: The combined ethyl acetate layers are washed three times with brine and dried

over anhydrous magnesium sulfate. The filtrate is concentrated, and the crude product is

purified by flash column chromatography on silica gel (eluent: 0-20% ethyl acetate in

petroleum ether) to yield 3.23 g (91%) of a white solid.[4]

Spectroscopic Data
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Detailed experimental spectroscopic data for Methyl 4-chloro-6-methylnicotinate is not

widely available in the public domain. However, some suppliers indicate the availability of NMR,

HPLC, and LC-MS data.[2] For reference, predicted ¹H NMR data for the structurally similar

compound, Methyl 4-bromo-6-methylnicotinate, is presented below.

Technique
Predicted Data Highlights
for Methyl 4-bromo-6-
methylnicotinate

Reference(s)

¹H NMR

~8.9 ppm (s, 1H), ~7.8 ppm (s,

1H), ~3.9 ppm (s, 3H), ~2.6

ppm (s, 3H)

[5]

Biological Activity and Potential Applications
There is currently a lack of direct research into the biological activity and signaling pathways of

Methyl 4-chloro-6-methylnicotinate. However, its use as a chemical intermediate in the

synthesis of pharmacologically active compounds has been documented.

One patent describes the use of Methyl 4-chloro-6-methylnicotinate in the preparation of 4-

phenoxy-nicotinamide compounds, which have potential therapeutic applications.[6] This

suggests its primary role in drug discovery is as a building block for more complex molecules.

The broader class of nicotinic acid derivatives, such as the parent compound Methyl 6-

methylnicotinate, has garnered significant interest in medicinal chemistry. These compounds

are utilized in the synthesis of:

Central Nervous System (CNS) disorder treatments: As inhibitors of D-amino acid oxidase

(DAAO).[7]

Non-steroidal anti-inflammatory drugs (NSAIDs): Such as Etoricoxib.

Agrochemicals: Including biologically active nicotine analogs.[8]

While these applications are not directly attributed to Methyl 4-chloro-6-methylnicotinate,

they highlight the potential areas of investigation for this and related compounds.
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Mandatory Visualizations
Logical Relationship of Key Information
The following diagram illustrates the logical flow from the compound's identity to its synthesis

and potential utility.
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Caption: Logical workflow for Methyl 4-chloro-6-methylnicotinate.

Synthetic Workflow
The diagram below outlines the key stages in the synthesis of Methyl 4-chloro-6-
methylnicotinate from its precursor.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1357888?utm_src=pdf-body-img
https://www.benchchem.com/product/b1357888?utm_src=pdf-body
https://www.benchchem.com/product/b1357888?utm_src=pdf-body
https://www.benchchem.com/product/b1357888?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1357888?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Synthesis of Methyl 4-chloro-6-methylnicotinate

Start 4-Hydroxy-6-methylnicotinic Acid Chlorination with POCl3 Esterification with Methanol Column Chromatography Final Product
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Caption: Experimental workflow for the synthesis of the target compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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